(3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one

• IUPAC Name: (3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one
• InChI: InChI=1S/C12H15N3O/c1-9-5-2-3-6-10(9)14-15-11-7-4-8-13-12(11)16/h2-3,5-6,14H,4,7-8H2,1H3,(H,13,16)/b15-11+
• InChI Key: IDMYZZXLGGLCOS-RVDMUPIBSA-N
• Canonical SMILES: CC1=CC=CC=C1NN=C2CCCNC2=O
• Isomeric SMILES: CC1=CC=CC=C1N/N=C/2\CCCNC2=O
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

(3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one, also known as (3E)-3-methyl-2-phenyl-2-oxo-1-piperidin-1-ylhydrazine, is a synthetic compound and a member of the piperidine family. It is a white crystalline solid that is soluble in polar organic solvents and is used in various chemical reactions and processes. The compound is of particular interest due to its potential applications in various areas of scientific research and its unique structural features.

Mechanism of Action

The mechanism of action of (3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one is not fully understood. However, it is believed that the compound acts as a nucleophile in organic reactions, attacking electrophilic centers in other molecules and forming covalent bonds. This mechanism is thought to be responsible for the compound’s ability to act as a building block for the synthesis of various piperidine derivatives.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied in detail. However, it is believed that the compound is not toxic and has no adverse effects on human health.

Advantages and Limitations for Lab Experiments

The main advantage of using (3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one in laboratory experiments is its availability and low cost. The compound can be easily synthesized and is relatively inexpensive. However, the compound is not very stable and can easily decompose in the presence of light or heat.

Future Directions

Future research on (3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one should focus on the potential applications of the compound in various areas of scientific research, including organic synthesis and medicinal chemistry. In addition, further research should be conducted to investigate the biochemical and physiological effects of the compound, as well as its potential toxicity. Further research should also be conducted to investigate the potential of the compound as a building block for the synthesis of various piperidine derivatives. Finally, further research should be conducted to investigate the potential uses of the compound in materials science.

Synthesis Methods

The synthesis of (3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one involves the reaction of 2-methylphenylhydrazine and 2-methylpiperidine in the presence of a base. The reaction is typically carried out at elevated temperatures and can be completed in a few hours. The product is then isolated and purified by recrystallization.

Scientific Research Applications

(3E)-3-[(2-methylphenyl)hydrazinylidene]piperidin-2-one has been used in various areas of scientific research, including organic synthesis, medicinal chemistry, and materials science. It has been used as a building block for the synthesis of piperidine derivatives, which have potential applications in drug discovery and development. In addition, the compound has been used as a starting material for the synthesis of Schiff bases, which have potential applications in the synthesis of heterocyclic compounds.